Cas no 82372-64-3 (1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl-)

• Product name: 1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl-
• CAS No: 82372-64-3
• MF: C₉H₁₂O
• MW: 136.19098
• CID: 693786
• PubChem ID: 13022954

1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl-
• 4,5-dimethylcyclohexa-1,4-diene-1-carbaldehyde
• DTXSID10515458
• 82372-64-3

• Inchi： InChI=1S/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h4,6H,3,5H2,1-2H3
• InChI Key： WMJFXQOLIMTQAB-UHFFFAOYSA-N
• SMILES： CC1=C(CC(=CC1)C=O)C

Computed Properties

• Exact Mass: 136.088815002g/mol
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų